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Compound of Interest

Compound Name: XMD-17-51

Cat. No.: B10800693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

XMD-17-51, a potent NUAK1 inhibitor. Adherence to these procedures is critical to ensure

personal safety and environmental protection.

Summary of Hazards
XMD-17-51 is a hazardous substance that requires careful handling and disposal. Key hazards

include:

Health Hazards: May cause allergic skin reactions, cancer by inhalation, and damage to

organs through prolonged or repeated exposure.

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.

Chemical and Physical Properties
A summary of the available quantitative data for XMD-17-51 is provided below.

Property Value

Molecular Weight 404.47 g/mol

Solubility in DMSO 81 mg/mL (200.26 mM)
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Personal Protective Equipment (PPE)
Before handling or disposing of XMD-17-51, all personnel must be equipped with the following

personal protective equipment:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A buttoned lab coat to protect from splashes.

Respiratory Protection: An approved respirator should be used if there is a risk of generating

dust or aerosols.

Step-by-Step Disposal Procedure
The following procedure is a general guideline for the safe disposal of XMD-17-51. Always

consult your institution's specific safety protocols and local regulations.

Step 1: Waste Segregation and Collection

Solid Waste:

Collect all solid XMD-17-51 waste, including contaminated consumables (e.g., pipette tips,

weighing paper, gloves), in a designated, clearly labeled, and sealed hazardous waste

container.

The container should be made of a material compatible with the chemical.

Liquid Waste:

Collect all liquid waste containing XMD-17-51 in a designated, sealed, and clearly labeled

hazardous waste container.

Avoid mixing with other incompatible chemical wastes.

Sharps:
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Any sharps contaminated with XMD-17-51 (e.g., needles, broken glass) must be placed in

a puncture-resistant sharps container that is also labeled as hazardous chemical waste.

Step 2: Spill Management

In the event of a spill:

Evacuate and Secure: Immediately alert others in the area and restrict access to the spill

site.

Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the

necessary personal protective equipment.

Contain the Spill:

For liquid spills, use absorbent pads or other inert material to contain the spill.

For solid spills, carefully cover the spill with a damp cloth or absorbent material to avoid

raising dust.

Clean the Spill:

Carefully collect the absorbed material or the covered solid spill and place it into the

designated hazardous waste container.

Decontaminate the spill area with an appropriate solvent (e.g., ethanol), followed by a

thorough cleaning with soap and water.

Dispose of Cleaning Materials: All materials used for spill cleanup must be disposed of as

hazardous waste.

Step 3: Final Disposal

Labeling: Ensure all waste containers are accurately and clearly labeled with the contents

("Hazardous Waste: XMD-17-51"), the associated hazards (e.g., "Toxic," "Environmental

Hazard"), and the date of accumulation.
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Storage: Store the sealed hazardous waste containers in a designated, secure, and well-

ventilated area, away from incompatible materials, until they are collected for disposal.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed and certified hazardous waste disposal company. Do not dispose of XMD-
17-51 down the drain or in regular trash.

Experimental Protocols
Currently, there are no specific, publicly available experimental protocols for the disposal of

XMD-17-51. The procedures outlined above are based on general best practices for the

handling and disposal of hazardous laboratory chemicals. Researchers should always refer to

their institution's environmental health and safety (EHS) department for specific guidance.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of XMD-17-51.
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To cite this document: BenchChem. [Safe Disposal of XMD-17-51: A Procedural Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800693#xmd-17-51-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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